Cas no 186792-11-0 (3(2H)-Pyridazinone, 4-chloro-2-ethyl-5-methoxy-)

• Product Name: 3(2H)-Pyridazinone, 4-chloro-2-ethyl-5-methoxy-
• CAS No: 186792-11-0
• MF: C₇H₉ClN₂O₂
• MW: 188.611560583115
• CID: 1379345
• PubChem ID: 10655246
• Update Time: 2025-04-20

3(2H)-Pyridazinone, 4-chloro-2-ethyl-5-methoxy- Chemical and Physical Properties

Names and Identifiers

• 3(2H)-Pyridazinone, 4-chloro-2-ethyl-5-methoxy-
• 4-chloro-2-ethyl-5-methoxy-2H-pyridazin-3-one
• RQYPRFFOKUKUCO-UHFFFAOYSA-N
• DTXSID301252017
• 186792-11-0
• 4-Chloro-2-ethyl-5-methoxy-3(2H)-pyridazinone
• SCHEMBL981480

• Inchi： 1S/C7H9ClN2O2/c1-3-10-7(11)6(8)5(12-2)4-9-10/h4H,3H2,1-2H3
• InChI Key： RQYPRFFOKUKUCO-UHFFFAOYSA-N
• SMILES： ClC1=C(C=NN(C1=O)CC)OC

Computed Properties

• Exact Mass: 188.03537
• Monoisotopic Mass: 188.0352552g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 41.9Ų

Experimental Properties

• PSA: 41.9